Cyclohexyl methanesulfonate
Overview
Description
Cyclohexyl methanesulfonate is a chemical compound that is related to various research areas, including organic synthesis and chemical reactions involving methanesulfonate groups. While the provided papers do not directly discuss this compound, they do provide insights into related compounds and reactions that can help us understand the properties and synthesis of this compound.
Synthesis Analysis
The synthesis of cyclohexyl-related compounds can be complex and involves multiple steps. For instance, the development of cyclohexylhydrazine dimethanesulfonate involves condensation, reduction, and derivatization steps, indicating that the synthesis of this compound might also require a multi-step process . Additionally, the synthesis of methyl sulfonamide using methanesulfonyl chloride suggests that similar methods could potentially be applied to synthesize this compound .
Molecular Structure Analysis
The molecular structure of compounds similar to this compound can be studied using spectroscopic methods. For example, the structure of a complex involving a methanesulfonate-related compound was determined using FT-IR and NMR spectroscopy, which could also be applicable for analyzing the structure of this compound .
Chemical Reactions Analysis
Chemical reactions involving methanesulfonate groups are diverse. Methanesulfonic acid has been used as a catalyst in the addition to oleic acid and cyclohexene, indicating its reactivity and potential role in reactions involving this compound . Furthermore, the study of the reaction of cyclopropyl ketones with acetyl methanesulfonate shows that methanesulfonate can participate in ring-opening reactions under neutral conditions10.
Physical and Chemical Properties Analysis
The physical and chemical properties of methanesulfonate compounds can be inferred from related studies. For example, the kinetic study of the formation and decomposition of cyclohexylsulfonyl radicals provides insights into the reactivity and stability of this compound under certain conditions . Additionally, the antagonistic effects of cycloheximide on ethyl methanesulfonate-induced mutations suggest that this compound may also interact with biological systems .
Scientific Research Applications
Microbial Metabolism
Methanesulfonic acid is a key intermediate in the biogeochemical cycling of sulfur, used by various aerobic bacteria as a source of sulfur and carbon for growth. Methanesulfonate oxidation is initiated by methanesulfonate monooxygenase (Kelly & Murrell, 1999).
Chemical Synthesis and Catalysis
- Cyclohexyl methanesulfonate plays a role in the acid-catalyzed alkylation of phenol with cyclohexene, showing consistent catalyst activity across various sulfonic resins (Ronchin, Quartarone, & Vavasori, 2012).
- Calcium methanesulfonate, synthesized and characterized in studies, is utilized in the esterification of chloroacetic acid with isopropanol, showing higher catalytic activity than other Lewis acids (Heng, 2004).
- Methanesulfonic acid is an efficient substitute for ethereal HCl in the reductive ring-opening of O-benzylidene acetals (Zinin et al., 2007).
Analytical Applications
Methanesulfonic acid is used in the amino acid analysis of proteins and peptides, offering precise compositional analysis from a single hydrolysate and distinguishing between different sulfur-containing amino acid forms (Simpson, Neuberger, & Liu, 1976).
Environmental and Green Chemistry
Methanesulfonic acid, with characteristics like aqueous solubility and low toxicity, is ideal for various electrochemical processes and environmentally favorable metal alkanesulfonate salt preparation (Gernon, Wu, Buszta, & Janney, 1999).
Safety and Hazards
Future Directions
Sulfur-containing compounds like Cyclohexyl methanesulfonate have gained significant attention due to their unique features in building stable electrode–electrolyte interphases and protect battery cells from overcharging . Future work on the development of sulfur-containing compounds as functional electrolyte additives is also provided .
Mechanism of Action
Target of Action
Cyclohexyl methanesulfonate is a type of alkylating agent . Alkylating agents are known to interact with DNA, primarily targeting guanine and adenine bases . They are widely used in cancer chemotherapy and have been instrumental in increasing our understanding of cancer treatment .
Mode of Action
This compound, like other methanesulfonate esters, acts as a biological alkylating agent . Its alkyl-oxygen bonds undergo fission and react within the intracellular environment . The structure of the alkyl group of these esters may vary around the carbon atom adjacent to the oxygen atom where fission is likely to occur . This means that the alkyl group will tend to favor entry into the confines of a sterically favorable nucleophilic site .
Biochemical Pathways
The primary biochemical pathway affected by this compound is DNA alkylation . Alkylation leads to alterations in DNA structure and triggers investigations of the repair of chemically induced damage to DNA . The compound’s effectiveness as a leaving group in nucleophilic substitution reactions has been noted, which implies its involvement in various biochemical reactions .
Result of Action
The primary result of the action of this compound is the alteration of DNA structure . This can lead to various cellular effects, including cell death, which is why alkylating agents like this compound are used in cancer treatment .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the intracellular environment can affect the compound’s ability to interact with its targets . Additionally, external factors such as temperature, pH, and the presence of other substances can potentially influence the compound’s action.
properties
IUPAC Name |
cyclohexyl methanesulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O3S/c1-11(8,9)10-7-5-3-2-4-6-7/h7H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOGOBKOHQTZGIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70936549 | |
Record name | Cyclohexyl methanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70936549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16156-56-2 | |
Record name | Methanesulfonic acid, cyclohexyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16156-56-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methanesulfonic acid, cyclohexyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016156562 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexyl methanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70936549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of a cyclohexyl methanesulfonate derivative influence its reactivity in solvolysis reactions?
A1: While the provided abstracts do not delve into specific structure-activity relationships for cyclohexyl methanesulfonates in solvolysis reactions, the title of the first paper suggests this is its focus []. Generally, substituents on the cyclohexyl ring can influence the rate of solvolysis by stabilizing or destabilizing the carbocation intermediate formed during the reaction. Electron-donating groups tend to stabilize the carbocation, leading to faster reaction rates, while electron-withdrawing groups have the opposite effect. Further investigation into the full text of the paper would be needed to provide a more detailed answer.
Q2: Does 3,4-dichloro-N-methyl-N-[2-(1-pyrrolidinyl)cyclohexyl]-methanesulfonate hydrate (U-50,488H) act on pre- or post-synaptic kappa opioid receptors in the rat mesenteric arterial bed?
A2: The research suggests that U-50,488H acts on prejunctional kappa opioid receptors in the rat mesenteric arterial bed to inhibit sensory-motor nerve-induced vasodilation []. This conclusion is based on the observation that U-50,488H's inhibitory effects were not affected by the presence of naloxone, a mu opioid receptor antagonist, or ICI 174864, a delta opioid receptor antagonist. Furthermore, the study found that U-50,488H's effects were not reversed by the kappa opioid receptor-selective antagonist (-)-5,9 alpha-diethyl-2-(3-furylmethyl)-2'-hydroxy-6,7-benzomorphane (MR 2266), further supporting a prejunctional site of action.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.